6-(1-Adamantyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 4-[[6-(1-adamantyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl]morpholine
• InChI: InChI=1S/C18H25N5OS/c1-3-24-4-2-22(1)11-15-19-20-17-23(15)21-16(25-17)18-8-12-5-13(9-18)7-14(6-12)10-18/h12-14H,1-11H2
• InChI Key: LPTNZTLEGMWQJX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=NN=C3N2N=C(S3)C45CC6CC(C4)CC(C6)C5

Description

This compound belongs to the fused heterocyclic class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, characterized by a rigid triazole-thiadiazole core.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituents at positions 3 and 6 significantly influence physical properties and bioactivity. Key comparisons include:

Compound (Substituents)	Rf	Melting Point (°C)	Yield (%)	Key Functional Groups
Target: 3-(4-Morpholinylmethyl)	-	-	-	Morpholine (polar)
5l: 3-(4-Bromophenyl)	0.60	252–254	76	Bromophenyl (halogenated)
5a: 3-(2-Methylphenyl)	0.62	198–200	68	Methylphenyl (alkylated)
5d: 3-(2-Fluorophenyl)	0.58	210–212	72	Fluorophenyl (halogenated)
3-(Thienyl)	-	-	-	Thiophene (aromatic sulfur)

• Morpholinylmethyl vs. However, its flexible methylene linker may reduce crystallinity compared to rigid aryl substituents .
• Adamantyl vs. Phenyl at Position 6 : Adamantyl’s bulkiness enhances membrane permeability but may reduce solubility, as seen in higher melting points (e.g., 252–254°C for 5l) compared to phenyl-substituted analogs .

Antiproliferative Activity

• 5l (4-Bromophenyl) : Exhibited potent activity in MTT assays, likely due to halogen-mediated DNA intercalation or enzyme inhibition .
• Fluorinated Derivatives : Fluorine’s electronegativity enhances binding to target proteins (e.g., COX-1/2), as seen in triazolothiadiazoles with IC₅₀ values in the micromolar range .

Antibacterial Activity

Microwave-synthesized analogs with fluorobiphenyl groups (e.g., 3b and 3g in ) showed marked antibacterial effects, attributed to enhanced membrane penetration via fluorine and methoxy groups . The morpholinylmethyl group’s polarity may similarly disrupt bacterial membranes or efflux pumps.

Crystallographic and Molecular Interaction Analysis

Crystal Packing and Noncovalent Interactions

• Adamantyl-Containing Derivatives : Exhibit steric hindrance, limiting π-π stacking but promoting C–H···X (X = F, Cl) and van der Waals interactions. For example, 6-(Adamantan-1-yl)-3-(3-fluorophenyl) forms 1D chains via C–H···F bonds .
• Phenyl-Substituted Analogs : Engage in stronger π-π interactions, as seen in Hirshfeld surface analyses (e.g., 6-(2-chloro-6-fluorophenyl)-3-phenyl derivative in ) .

Disorder and Stability

Fluorophenyl-substituted compounds (e.g., ) show positional disorder in crystal structures, which may affect thermodynamic stability. Morpholinylmethyl’s conformational flexibility could introduce similar challenges in crystallization .

Pharmacological Potential and Challenges

• Adamantyl Group : Enhances blood-brain barrier penetration, as seen in antiviral drugs like rimantadine .
• Morpholinylmethyl : May improve solubility and target engagement in CNS disorders or kinase-driven cancers but requires optimization to balance lipophilicity .